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Compound of Interest

Compound Name: 2,4,6-Trifluorophenyl isocyanate

Cat. No.: B1351153 Get Quote

An In-depth Technical Guide to the Safety of 2,4,6-Trifluorophenyl Isocyanate

This technical guide provides comprehensive safety information for 2,4,6-Trifluorophenyl
isocyanate, intended for researchers, scientists, and drug development professionals. The

following sections detail the compound's properties, associated hazards, and essential safety

protocols for its handling, storage, and emergency response.

Chemical and Physical Properties
2,4,6-Trifluorophenyl isocyanate is a reactive chemical intermediate. Its key physical and

chemical properties are summarized below.
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Property Value

Molecular Formula C₇H₂F₃NO[1][2]

Molecular Weight 173.09 g/mol [1][2]

Appearance Liquid[2]

Purity 98%[1]

Boiling Point 166.4°C at 760 mmHg[1]

Storage Temperature 2-8°C, Keep in a dry area[1]

Exact Mass 173.009 g/mol [1]

Topological Polar Surface Area 29.4 Å²[1]

Heavy Atom Count 12[1]

Rotatable Bond Count 1[1]

Hazard Identification and Classification
This compound is classified as hazardous. The GHS hazard statements below are based on

classifications for similar isocyanate compounds, as specific GHS data for the 2,4,6-trifluoro

isomer is limited. Isocyanates as a class are highly reactive and toxic.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://cymitquimica.com/products/IN-DA003761/246-trifluorophenyl-isocyanate/
https://www.indiamart.com/proddetail/2-4-6-trifluorophenyl-isocyanate-2849951593212.html
https://cymitquimica.com/products/IN-DA003761/246-trifluorophenyl-isocyanate/
https://www.indiamart.com/proddetail/2-4-6-trifluorophenyl-isocyanate-2849951593212.html
https://www.indiamart.com/proddetail/2-4-6-trifluorophenyl-isocyanate-2849951593212.html
https://cymitquimica.com/products/IN-DA003761/246-trifluorophenyl-isocyanate/
https://cymitquimica.com/products/IN-DA003761/246-trifluorophenyl-isocyanate/
https://cymitquimica.com/products/IN-DA003761/246-trifluorophenyl-isocyanate/
https://cymitquimica.com/products/IN-DA003761/246-trifluorophenyl-isocyanate/
https://cymitquimica.com/products/IN-DA003761/246-trifluorophenyl-isocyanate/
https://cymitquimica.com/products/IN-DA003761/246-trifluorophenyl-isocyanate/
https://cymitquimica.com/products/IN-DA003761/246-trifluorophenyl-isocyanate/
https://19january2017snapshot.epa.gov/sites/production/files/2015-06/documents/toxicology_including_appendix_a_a-1_a-2_for_the_revised_draft_of_the_isocyanates_profile.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statement Description

H226 Flammable liquid and vapour.[1][4]

H330 Fatal if inhaled.[1][4]

H315 Causes skin irritation.[5]

H319 Causes serious eye irritation.[5]

H334
May cause allergy or asthma symptoms or

breathing difficulties if inhaled.[1]

H335 May cause respiratory irritation.[5]

H340 May cause genetic defects.[1]

H350 May cause cancer.[1]

H372
Causes damage to organs through prolonged or

repeated exposure.[1]

Signal Word:Danger[4]

Standard Operating Protocol for Safe Handling
The following protocol outlines the necessary safety measures for handling 2,4,6-
Trifluorophenyl isocyanate in a laboratory setting.

3.1. Engineering Controls

All work must be conducted in a certified chemical fume hood to avoid inhalation of vapors.

[5]

Ensure a safety shower and eyewash station are readily accessible and have been tested.[6]

Use a closed system or provide appropriate exhaust ventilation when handling the product.

[7][8]

3.2. Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear chemical safety goggles and a face shield.[5]

Skin Protection: Wear chemically resistant gloves (e.g., butyl rubber) and a lab coat. Inspect

gloves for integrity before use.[7] Contaminated clothing should be removed immediately and

laundered before reuse.[9]

Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors and isocyanates is mandatory.[10]

3.3. Handling Procedures

Avoid all personal contact, including inhalation.[9]

Wash hands thoroughly with soap and water after handling and before breaks.[5][9]

Keep the container tightly closed when not in use.[5][7]

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents, acids, bases, alcohols, and amines.[5][7][11] The recommended storage

temperature is 2-8°C.[1]

Keep away from sources of ignition, heat, and open flames.[4][7]

3.4. Disposal

Dispose of waste material in accordance with local, state, and federal regulations.[12]

Do not allow the product to enter drains or waterways.[5][13]

Emergency Procedures and Workflows
The following diagrams illustrate the logical steps for responding to common emergencies

involving 2,4,6-Trifluorophenyl isocyanate.
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Inhalation Skin Contact Eye Contact Ingestion

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move person to fresh air.
Keep at rest in a comfortable

breathing position.

If not breathing, give
artificial respiration.

Obtain immediate
medical attention.

Immediately remove
contaminated clothing.

Flush skin with running water
for at least 15 minutes.

Get medical advice/attention
if irritation occurs.

Immediately flush eyes with
running water for at least 15 minutes,

holding eyelids open.

Remove contact lenses,
if present and easy to do.

Continue rinsing.

Obtain immediate
medical attention.

Rinse mouth with water.

Do NOT induce vomiting.

Obtain immediate
medical attention.

Click to download full resolution via product page

Caption: First aid procedures following exposure.
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Spill Detected

Evacuate unprotected personnel.
Ensure adequate ventilation.

Remove all sources of ignition.

Wear appropriate PPE:
- Respirator

- Chemical resistant gloves
- Safety goggles & face shield

- Protective suit

Prevent further leak or spill.
Contain spill with inert material

(sand, earth, vermiculite).

For isocyanates, treat with a
neutralizing solution (e.g., sodium

carbonate 5-10% in water).

Absorb and collect material into a
suitable, labeled disposal container.

Decontaminate the spill area.

Dispose of waste according to
local and national regulations.

Click to download full resolution via product page

Caption: Workflow for chemical spill response.
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Fire Involving Substance

Suitable Extinguishing Media:
- Water Spray
- Dry Chemical

- Carbon Dioxide (CO2)
- Chemical Foam

Specific Hazards:
- Irritating and toxic gases

(Carbon oxides, Nitrogen oxides,
Hydrogen fluoride)

- Container may explode when heated

Firefighter Protective Gear:
- NIOSH-approved self-contained

breathing apparatus (SCBA)
- Full protective gear

Actions:
- Cool fire-exposed containers

with water spray from a
protected location.

- Prevent spillage from entering drains.

Click to download full resolution via product page

Caption: Decision logic for fire-fighting.

Toxicological Information
Detailed toxicological studies for 2,4,6-Trifluorophenyl isocyanate are not widely available.

However, based on the data for related isocyanates, the primary health risks are associated

with the respiratory system.[3]

Acute Effects: Fatal if inhaled.[1][4] Causes serious irritation to the eyes and skin.[5]

Inhalation may cause respiratory irritation.[5]

Sensitization: Isocyanates are known respiratory and dermal sensitizers.[3] Exposure can

lead to allergic reactions, asthma-like symptoms, and breathing difficulties, which may be

delayed.[10]

Chronic Effects: Prolonged or repeated exposure may cause damage to organs, particularly

the respiratory tract.[1][3] Some isocyanates are suspected of causing cancer and genetic

defects.[1]
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No specific LD50 or LC50 data for this compound were found in the provided search results.

Researchers should treat this compound with extreme caution due to the known high toxicity of

the isocyanate functional group.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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